Cas no 1451085-14-5 (5-bromo-9-azatricyclo[8.1.1.02?]dodeca-2(7),3,5-trien-8-one)

• Product Name: 5-bromo-9-azatricyclo[8.1.1.02?]dodeca-2(7),3,5-trien-8-one
• CAS No: 1451085-14-5
• MF: C₁₁H₁₀BrNO
• MW: 252.10720205307
• MDL: MFCD29059250
• CID: 4700749
• Update Time: 2023-11-20

5-bromo-9-azatricyclo[8.1.1.02?]dodeca-2(7),3,5-trien-8-one Chemical and Physical Properties

Names and Identifiers

• 8-Bromo-2,3,4,5-tetrahydro-1H-3,5-methanobenzo[c]azepin-1-one
• YDQAWSYIQGVXML-UHFFFAOYSA-N
• 5-bromo-9-azatricyclo[8.1.1.0[2,7]]dodeca-2,4,6-trien-8-one
• 5-Bromo-9-aza-tricyclo[8.1.1.0[2,7]]dodeca-2,4,6-trien-8-one
• 5-bromo-9-azatricyclo[8.1.1.02?]dodeca-2(7),3,5-trien-8-one

• MDL： MFCD29059250
• Inchi： 1S/C11H10BrNO/c12-7-1-2-9-6-3-8(4-6)13-11(14)10(9)5-7/h1-2,5-6,8H,3-4H2,(H,13,14)
• InChI Key： YDQAWSYIQGVXML-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(NC1CC2C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 262
• Topological Polar Surface Area: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines Benzazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines